Cas no 1016785-58-2 ((Z)-6-ethoxy-N'-hydroxypyridine-3-carboximidamide)

• Product Name: (Z)-6-ethoxy-N'-hydroxypyridine-3-carboximidamide
• CAS No: 1016785-58-2
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5040082
• Update Time: 2025-07-20

(Z)-6-ethoxy-N'-hydroxypyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboximidamide, 6-ethoxy-N-hydroxy-
• (z)-6-ethoxy-n'-hydroxypyridine-3-carboximidamide
• (Z)-6-ethoxy-N'-hydroxypyridine-3-carboximidamide

• Inchi： 1S/C8H11N3O2/c1-2-13-7-4-3-6(5-10-7)8(9)11-12/h3-5,12H,2H2,1H3,(H2,9,11)
• InChI Key： WKTGEMNZPROOFJ-UHFFFAOYSA-N
• SMILES： C1=NC(OCC)=CC=C1C(NO)=N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (Z)-6-ethoxy-N'-hydroxypyridine-3-carboximidamide

Comprehensive Overview of (Z)-6-ethoxy-N'-hydroxypyridine-3-carboximidamide (CAS No. 1016785-58-2): Properties, Applications, and Research Insights

The chemical compound (Z)-6-ethoxy-N'-hydroxypyridine-3-carboximidamide (CAS No. 1016785-58-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and hydroxyl functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its Z-configuration and ethoxy substitution further enhance its reactivity, making it a valuable candidate for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like (Z)-6-ethoxy-N'-hydroxypyridine-3-carboximidamide has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a chelation agent or enzyme inhibitor, aligning with trends in targeted therapy and precision medicine. The compound’s imidamide moiety also opens doors for innovations in crop protection, addressing global concerns about sustainable agriculture.

From a structural perspective, the CAS No. 1016785-58-2 features a pyridine-3-carboximidamide core, which is known for its electron-rich properties. This facilitates interactions with biological targets, a trait exploited in the design of antimicrobial and anti-inflammatory agents. The ethoxy group at the 6-position further modulates solubility and bioavailability, key factors in drug formulation. Such attributes have spurred studies into its role in neurological disorders and metabolic diseases, topics frequently searched in academic and AI-driven databases.

Beyond pharmaceuticals, (Z)-6-ethoxy-N'-hydroxypyridine-3-carboximidamide is explored in material science for its potential in coordination polymers and catalysts. Its ability to form stable complexes with metals aligns with the growing interest in green chemistry and renewable energy solutions. Industry experts highlight its relevance in photocatalysis, a hot topic in environmental remediation and solar energy conversion.

For synthetic chemists, the compound’s stereoselective synthesis poses both challenges and opportunities. Advanced techniques like microwave-assisted reactions and flow chemistry are being tested to optimize yields, reflecting broader trends toward process intensification. These methodologies not only improve efficiency but also reduce waste, resonating with the circular economy principles.

In summary, (Z)-6-ethoxy-N'-hydroxypyridine-3-carboximidamide (CAS No. 1016785-58-2) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug development to sustainable materials—underscore its importance in addressing contemporary scientific and industrial challenges. As research progresses, this compound is poised to play a pivotal role in shaping future technologies.